Cas no 1124194-63-3 (N-(4-Formylpyridin-3-yl)acetamide)

• Product Name: N-(4-Formylpyridin-3-yl)acetamide
• CAS No: 1124194-63-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD13689206
• CID: 1099268
• PubChem ID: 46835229
• Update Time: 2025-06-08

N-(4-Formylpyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-formyl-3-pyridinyl)-Acetamide
• N-(4-formylpyridin-3-yl)acetamide
• CS-0210927
• AS-37256
• SY240909
• AKOS015841072
• 3-(ACETYLAMINO)-4-PYRIDIN-FORMALDEHYDE
• DB-371123
• MFCD13689206
• DTXSID60676341
• N-(4-Formyl-3-pyridyl)acetamide
• SB53389
• SCHEMBL3231667
• 1124194-63-3
• ZUB19463
• N-(4-Formylpyridin-3-yl)acetamide

• MDL： MFCD13689206
• Inchi： 1S/C8H8N2O2/c1-6(12)10-8-4-9-3-2-7(8)5-11/h2-5H,1H3,(H,10,12)
• InChI Key： QXEFMYBPXJVIHG-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=NC=CC=1C=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(4-Formylpyridin-3-yl)acetamide

Introduction to N-(4-Formylpyridin-3-yl)acetamide (CAS No. 1124194-63-3)

N-(4-Formylpyridin-3-yl)acetamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1124194-63-3, has garnered attention due to its potential in various biochemical interactions and synthetic pathways. The presence of both formyl and amide functional groups makes it a valuable intermediate in the development of complex molecules, particularly in medicinal chemistry.

The molecular structure of N-(4-formylpyridin-3-yl)acetamide consists of a pyridine ring substituted at the 4-position with a formyl group and at the 3-position with an acetamide moiety. This arrangement imparts distinct reactivity, making it a useful building block for the synthesis of more intricate pharmacophores. The formyl group, in particular, is highly reactive and can participate in condensation reactions, forming Schiff bases and other derivatives that are of interest in drug discovery.

In recent years, N-(4-formylpyridin-3-yl)acetamide has been explored for its role in the development of novel therapeutic agents. Its ability to act as a precursor for more complex molecules has been leveraged in the synthesis of inhibitors targeting various biological pathways. For instance, studies have shown its utility in creating compounds that interact with enzymes involved in inflammation and cancer metabolism. The acetamide group also contributes to hydrogen bonding capabilities, enhancing binding affinity in drug design.

One of the most compelling aspects of N-(4-formylpyridin-3-yl)acetamide is its versatility in cross-coupling reactions. The formyl group can undergo reactions such as condensation with amines to form imines or aldehydes, while the pyridine ring can participate in palladium-catalyzed coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs).

Recent advancements in synthetic methodologies have further highlighted the importance of N-(4-formylpyridin-3-yl)acetamide. Techniques such as flow chemistry have enabled more efficient and scalable production of this compound, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to minimize waste and hazardous byproducts, aligning with the growing emphasis on sustainable pharmaceutical practices.

The compound's potential extends beyond synthetic applications into biological activity. Preliminary studies have indicated that derivatives of N-(4-formylpyridin-3-yl)acetamide exhibit properties that may be beneficial in treating neurological disorders. The pyridine scaffold is known to interact with central nervous system receptors, suggesting that modifications of this molecule could lead to novel therapeutics for conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion, N-(4-formylpyridin-3-yl)acetamide (CAS No. 1124194-63-3) represents a cornerstone in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative treatments. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific exploration.